An In-depth Technical Guide to the Synthesis of 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide
An In-depth Technical Guide to the Synthesis of 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide
Abstract: This technical guide provides a comprehensive, scientifically-grounded pathway for the synthesis of 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide, a molecule of interest for drug discovery and medicinal chemistry professionals. The narrative emphasizes the strategic rationale behind key experimental decisions, moving beyond a simple recitation of steps to offer a self-validating protocol rooted in established chemical principles. The synthesis is logically divided into two primary stages: the construction of the core heterocyclic intermediate, 2-amino-1,3-benzothiazole-6-carboxylic acid, followed by a robust amide coupling to install the N-(2-hydroxyethyl) side chain. Detailed, step-by-step experimental procedures are provided, supported by mechanistic insights and data presentation to ensure reproducibility and a thorough understanding of the process.
Strategic Overview: A Retrosynthetic Approach
The synthesis of the target molecule is most logically approached by disconnecting the amide bond, a common and reliable transformation in medicinal chemistry. This retrosynthetic analysis reveals two key building blocks: the 2-aminobenzothiazole-6-carboxylic acid core (Intermediate 2 ) and ethanolamine. The benzothiazole core itself is constructed from a readily available aromatic precursor, 4-aminobenzoic acid, via a classical oxidative cyclization reaction.
To enhance reaction efficiency and minimize potential side reactions involving the carboxylic acid moiety during the hazardous oxidative cyclization, a protection strategy is employed. The carboxylic acid is temporarily converted to a methyl ester, which is later hydrolyzed. This strategic decision forms the foundation of the forward synthesis outlined below.
Caption: Retrosynthetic analysis of the target compound.
Part I: Synthesis of the Core Intermediate (2)
The construction of the 2-amino-1,3-benzothiazole-6-carboxylic acid core is the foundational phase of this synthesis. It proceeds in three distinct, high-yielding steps.
Step 1: Protection via Fischer Esterification
Causality: The primary challenge in forming a 2-aminobenzothiazole from 4-aminobenzoic acid is the presence of the carboxylic acid group, which can interfere with the strongly oxidative conditions of the subsequent cyclization step.[1] A standard and effective strategy to circumvent this is to protect the carboxylic acid as an ester. The methyl ester is chosen for its ease of formation and subsequent removal under mild basic conditions. Fischer esterification, using methanol in the presence of a catalytic amount of strong acid, is a classic and cost-effective method for this transformation.[2][3]
Experimental Protocol: Synthesis of Methyl 4-Aminobenzoate
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To a 500 mL round-bottom flask, add 4-aminobenzoic acid (20.0 g, 145.8 mmol) and methanol (300 mL).
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Stir the suspension and cool the flask in an ice bath.
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Slowly add concentrated sulfuric acid (8.0 mL, 149.8 mmol) dropwise, keeping the temperature below 20°C.
-
Remove the ice bath and fit the flask with a reflux condenser. Heat the mixture to reflux (approx. 65°C) and maintain for 12-16 hours, or until TLC analysis indicates complete consumption of the starting material.
-
Cool the reaction mixture to room temperature and reduce the solvent volume by approximately half using a rotary evaporator.
-
Slowly pour the concentrated mixture into a beaker containing 400 mL of ice-cold water with stirring.
-
Neutralize the solution by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8.
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The white precipitate of methyl 4-aminobenzoate is collected by vacuum filtration.
-
Wash the solid with cold water (3 x 50 mL) and dry under vacuum to yield the product.
Step 2: Benzothiazole Ring Formation (Hugershoff Reaction)
Mechanism & Rationale: The formation of the 2-aminobenzothiazole ring is achieved through the reaction of an aniline derivative with thiocyanate and bromine.[2][4] This reaction proceeds via an in situ generated thiocyanogen ((SCN)₂), which electrophilically attacks the aromatic ring para to the amino group. The resulting intermediate cyclizes to form the thiazole ring. Acetic acid serves as an ideal solvent that facilitates the reaction and maintains the appropriate polarity for the reagents.[2]
Caption: Experimental workflow for the synthesis of Intermediate 1.
Experimental Protocol: Synthesis of Methyl 2-Amino-1,3-benzothiazole-6-carboxylate (1)
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In a 500 mL three-necked flask equipped with a mechanical stirrer and a dropping funnel, dissolve methyl 4-aminobenzoate (15.1 g, 100 mmol) in glacial acetic acid (250 mL).
-
Add potassium thiocyanate (KSCN) (29.1 g, 300 mmol) to the solution and stir at room temperature for 30 minutes.
-
Cool the reaction mixture to 10°C using an ice-water bath.
-
In the dropping funnel, prepare a solution of bromine (8.0 mL, 155 mmol) in 40 mL of glacial acetic acid.
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Add the bromine solution dropwise to the stirred reaction mixture over a period of 1 hour, ensuring the temperature does not exceed 15°C. A yellow suspension will form.
-
After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature overnight (16-18 hours).
-
Carefully pour the reaction mixture into a 2 L beaker containing 1 L of crushed ice.
-
Neutralize the mixture by slowly adding 25% aqueous ammonia solution until the pH reaches 8. This must be done in a well-ventilated fume hood.
-
The resulting precipitate is collected by vacuum filtration.
-
Wash the solid extensively with water until the filtrate is neutral, then with a small amount of cold methanol.
-
Dry the crude product under vacuum. The material can be further purified by recrystallization from ethanol if necessary.
Step 3: Saponification to the Carboxylic Acid
Rationale: The final step in preparing the core intermediate is the hydrolysis, or saponification, of the methyl ester back to the carboxylic acid. This is a standard transformation achieved by heating in the presence of a base, such as sodium hydroxide, in a mixed aqueous-organic solvent system to ensure solubility. Subsequent acidification protonates the carboxylate salt, precipitating the desired product.
Experimental Protocol: Synthesis of 2-Amino-1,3-benzothiazole-6-carboxylic acid (2)
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Suspend methyl 2-amino-1,3-benzothiazole-6-carboxylate (1) (10.4 g, 50 mmol) in a mixture of methanol (100 mL) and water (100 mL).
-
Add sodium hydroxide (4.0 g, 100 mmol) and heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.
-
Cool the solution to room temperature and remove the methanol via rotary evaporation.
-
Dilute the remaining aqueous solution with 100 mL of water.
-
Acidify the solution to pH 3-4 by the dropwise addition of 1 M hydrochloric acid (HCl).
-
The resulting white or off-white precipitate is collected by vacuum filtration.
-
Wash the solid with cold water (3 x 30 mL) and dry under vacuum at 60°C to yield the pure carboxylic acid intermediate (2).
Part II: Amide Bond Formation
The final stage of the synthesis involves coupling the carboxylic acid intermediate with ethanolamine.
Principles of Amide Coupling
Causality: The direct reaction between a carboxylic acid and an amine is generally inefficient as it leads to the formation of a stable ammonium carboxylate salt.[5] To facilitate amide bond formation, the carboxylic acid must be "activated." This is typically achieved by converting the hydroxyl group of the acid into a better leaving group. Modern peptide coupling reagents are highly efficient for this purpose. O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is an excellent choice, known for its high reactivity, low rate of racemization (not a concern here, but indicative of its mildness), and simple workup.[6][7] The reaction requires a non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA), to neutralize the generated acids.
Caption: Workflow for the final HATU-mediated amide coupling step.
Experimental Protocol: Synthesis of 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide
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To a dry 250 mL round-bottom flask under a nitrogen atmosphere, add 2-amino-1,3-benzothiazole-6-carboxylic acid (2) (3.88 g, 20 mmol) and anhydrous N,N-dimethylformamide (DMF) (80 mL).
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Add HATU (8.36 g, 22 mmol) and N,N-diisopropylethylamine (DIPEA) (8.7 mL, 50 mmol) to the suspension.
-
Stir the mixture at room temperature for 15-20 minutes. The suspension should become a clear solution as the active ester forms.
-
Add ethanolamine (1.34 mL, 22 mmol) dropwise to the reaction mixture.
-
Continue stirring at room temperature for 4-6 hours, monitoring the reaction progress by TLC.
-
Upon completion, pour the reaction mixture into 400 mL of cold water, which may cause the product to precipitate.
-
Extract the aqueous mixture with ethyl acetate (3 x 100 mL).
-
Combine the organic layers and wash with brine (2 x 50 mL).
-
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
-
The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the final compound.
Physicochemical Data Summary
The following table summarizes key data for the materials involved in this synthesis.
| Compound Name | Intermediate/Product | CAS Number | Molecular Formula | Molecular Weight ( g/mol ) |
| 4-Aminobenzoic acid | Starting Material | 150-13-0 | C₇H₇NO₂ | 137.14 |
| Methyl 4-Aminobenzoate | Precursor | 619-45-4 | C₈H₉NO₂ | 151.16 |
| Methyl 2-Amino-1,3-benzothiazole-6-carboxylate | Intermediate 1 | 66947-92-0 | C₉H₈N₂O₂S | 208.24[8] |
| 2-Amino-1,3-benzothiazole-6-carboxylic acid | Intermediate 2 | 18330-76-2 | C₈H₆N₂O₂S | 194.21[9] |
| 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide | Final Product | 313504-87-9 | C₁₀H₁₁N₃O₂S | 237.28 |
Conclusion
This guide details a robust and logical synthetic pathway for producing 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide. By employing a strategic ester protection of the initial starting material, the core benzothiazole heterocycle is constructed efficiently via the Hugershoff reaction. Subsequent deprotection and a modern, high-yield HATU-mediated amide coupling provide a reliable route to the final molecule. The protocols described are built upon well-established chemical principles, ensuring they are both trustworthy and reproducible for researchers in the field of drug development.
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